Cas no 342794-46-1 (2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester)

2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester is a protected amino acid derivative used in peptide synthesis and organic transformations. Its key advantages include the presence of two Boc (tert-butoxycarbonyl) protecting groups, which enhance stability under acidic and basic conditions while allowing selective deprotection when required. The nitro group offers additional reactivity for further functionalization, making it a versatile intermediate in medicinal chemistry and material science. The methyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable for constructing complex molecular architectures with controlled reactivity and high purity.
2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester structure
342794-46-1 structure
Product Name:2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester
CAS No:342794-46-1
MF:C18H24N2O8
MW:396.391765594482
CID:1061135
PubChem ID:11372853
Update Time:2025-05-25

2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-[Bis[(tert-butyloxy)carbonyl]amino]-3-nitrobenzoic Acid Methyl Ester
    • methyl 2-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-nitrobenzoate
    • methyl 2-(bis-(tert-butoxycarbonyl)amino)-3-nitrobenzoate
    • OZAOSBWMCLPZDA-UHFFFAOYSA-N
    • SCHEMBL465940
    • DB-302830
    • 2-[Bis[(1,1-dimethylethoxy)carbonyl]amino]-3-nitrobenzoic Acid Methyl Ester
    • DTXSID40463933
    • G15797
    • 342794-46-1
    • 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester
    • Inchi: 1S/C18H24N2O8/c1-17(2,3)27-15(22)19(16(23)28-18(4,5)6)13-11(14(21)26-7)9-8-10-12(13)20(24)25/h8-10H,1-7H3
    • InChI Key: OZAOSBWMCLPZDA-UHFFFAOYSA-N
    • SMILES: O(C(N(C(=O)OC(C)(C)C)C1C(=CC=CC=1C(=O)OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 396.15300
  • Monoisotopic Mass: 396.15326573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • PSA: 127.96000
  • LogP: 4.58120

2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B416135-100mg
2-[Bis[(tert-butyloxy)carbonyl]amino]-3-nitrobenzoic Acid Methyl Ester
342794-46-1
100mg
$ 236.00 2023-04-18
TRC
B416135-1g
2-[Bis[(tert-butyloxy)carbonyl]amino]-3-nitrobenzoic Acid Methyl Ester
342794-46-1
1g
$ 1860.00 2023-04-18

Additional information on 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester

Comprehensive Overview of 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester (CAS No. 342794-46-1)

2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester (CAS No. 342794-46-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring tert-butyloxycarbonyl (Boc) protecting groups and a nitrobenzoic acid methyl ester moiety, makes it a valuable building block in peptide synthesis and drug discovery. Researchers and manufacturers often seek this compound for its role in prodrug development and bioconjugation applications, aligning with current trends in targeted drug delivery systems.

The growing interest in Boc-protected compounds like 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester reflects broader industry demands for high-purity intermediates. With the rise of AI-driven molecular design and green chemistry, this compound has gained attention for its compatibility with automated synthesis platforms. A frequently asked question in scientific forums is: "How does the Boc group stability in this ester compare to other protecting groups under microwave-assisted reactions?" – highlighting its relevance in modern accelerated synthetic methodologies.

Analytical characterization of CAS 342794-46-1 typically involves HPLC-MS and NMR spectroscopy, with particular focus on its hydrolysis resistance – a property crucial for controlled-release formulations. Recent publications have explored its potential in biodegradable polymer conjugation, addressing the pharmaceutical industry's push toward sustainable excipients. The compound's methyl ester group offers distinct advantages in solubility modulation, a hot topic in bioavailability enhancement strategies for poorly soluble APIs.

From a regulatory perspective, 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester complies with major pharmacopeial standards for organic impurities, making it suitable for GMP manufacturing. Its thermal stability profile (typically stable up to 150°C) has been investigated for continuous flow chemistry applications – an area gaining traction in Industry 4.0 initiatives. The nitro group's chemoselective reduction potential also positions this compound as a candidate for cascade reactions in multi-step syntheses.

Storage and handling recommendations for CAS 342794-46-1 emphasize protection from moisture-sensitive degradation, with optimal preservation in argon-filled containers at -20°C. These protocols address common user queries about compound shelf-life extension, particularly for low-volume, high-value intermediates. Recent patent analyses reveal innovative applications in fluorescence labeling and proteomics research, demonstrating the compound's versatility beyond traditional synthetic roles.

The environmental footprint of synthesizing 2-Bis(tert-butyloxy)carbonylamino-3-nitrobenzoic Acid Methyl Ester has been reduced through atom-economical routes, responding to the chemical industry's carbon neutrality goals. Its crystallinity properties have been optimized for direct compression in solid dosage forms, meeting demands for tablet formulation efficiency. These advancements position CAS 342794-46-1 as a forward-looking solution in precision chemistry applications.

Emerging research directions include exploring the compound's enzyme-triggered release mechanisms and potential in theragnostic systems – areas intersecting with popular searches about personalized medicine technologies. The ortho-nitro substitution pattern in its structure has shown interesting photophysical properties under investigation for bioimaging probes, expanding its utility beyond conventional synthetic applications.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.